Cas no 1289134-56-0 (2-methyl-5-(propan-2-yloxy)benzaldehyde)

• Product Name: 2-methyl-5-(propan-2-yloxy)benzaldehyde
• CAS No: 1289134-56-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD19105379
• CID: 4586393
• PubChem ID: 74788693
• Update Time: 2025-10-31

2-methyl-5-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isopropoxy-2-methylbenzaldehyde
• Benzaldehyde, 2-methyl-5-(1-methylethoxy)-
• 2-methyl-5-(propan-2-yloxy)benzaldehyde

• MDL： MFCD19105379
• Inchi： 1S/C11H14O2/c1-8(2)13-11-5-4-9(3)10(6-11)7-12/h4-8H,1-3H3
• InChI Key： ZARSRZJKEYCAHR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC(C)C)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-methyl-5-(propan-2-yloxy)benzaldehyde

Introduction to 2-Methyl-5-(Propan-2-yloxy)Benzaldehyde (CAS No. 1289134-56-0)

2-Methyl-5-(propan-2-yloxy)benzaldehyde, also known by its CAS number 1289134-56-0, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzaldehyde moiety substituted with a methyl group and an isopropoxy group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-methyl-5-(propan-2-yloxy)benzaldehyde is C₁₁H₁₄O₂, and its molecular weight is approximately 178.23 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic aromatic aldehyde odor. Its physical properties, such as boiling point, melting point, and solubility in various solvents, have been well-documented in the literature, providing essential data for its handling and application in laboratory settings.

In recent years, 2-methyl-5-(propan-2-yloxy)benzaldehyde has gained attention for its potential applications in the development of new pharmaceuticals. One of the key areas of research involves its use as a building block in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings have opened up new avenues for the development of therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The synthetic versatility of 2-methyl-5-(propan-2-yloxy)benzaldehyde is another factor contributing to its importance in chemical research. The presence of the aldehyde functional group allows for a wide range of chemical transformations, including condensation reactions, reduction to alcohols, and formation of imines or hydrazones. These reactions are crucial in the synthesis of complex organic molecules and natural products. Additionally, the isopropoxy substituent can be selectively modified or removed through various chemical processes, further expanding the utility of this compound.

In the context of materials science, 2-methyl-5-(propan-2-yloxy)benzaldehyde has been explored for its potential use in the development of advanced functional materials. For example, researchers have investigated its incorporation into polymers and coatings to enhance their optical and mechanical properties. The unique electronic structure of the benzaldehyde moiety can influence the electronic properties of materials, making it a valuable component in the design of electronic devices and sensors.

The environmental impact and safety profile of 2-methyl-5-(propan-2-yloxy)benzaldehyde are also important considerations. Studies have shown that this compound is relatively stable under normal conditions but can undergo degradation when exposed to strong acids or bases. Proper handling and storage practices are recommended to ensure its stability and minimize any potential hazards. Additionally, toxicological studies have indicated that it is generally safe for use in laboratory settings when appropriate safety protocols are followed.

In conclusion, 2-methyl-5-(propan-2-yloxy)benzaldehyde (CAS No. 1289134-56-0) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential building block for the development of new compounds and materials with diverse functionalities. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in various scientific disciplines.